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Compound of Interest

Compound Name: N-Hexyl-2-iodoacetamide

Cat. No.: B15489528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological applications of N-Hexyl-2-iodoacetamide. Due to the limited availability of
experimental data for this specific compound, this guide incorporates information from closely
related N-alkyl-2-iodoacetamides and the parent compound, 2-iodoacetamide, to provide a

thorough and practical resource.

Core Chemical Properties

N-Hexyl-2-iodoacetamide belongs to the family of haloacetamides and is characterized by a
hexyl group attached to the nitrogen of an iodoacetamide molecule. While specific
experimental data for N-Hexyl-2-iodoacetamide is scarce, its properties can be estimated
based on related compounds.

Table 1: Estimated and Comparative Physicochemical Properties
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N-Hex-5-ynyl-
N-Hexyl-2- 2- . -
) ] ) 2-iodo- .
Property iodoacetamide lodoacetamide . Hexylacetamid
(Estimated)  [1][2] acetamide [4][5]
stimate e
(Computed)[3]
Molecular
CsH1sINO C2H4INO CsH12INO CsH17NO
Formula
Molecular Weight  269.12 g/mol 184.96 g/mol 265.09 g/mol 143.23 g/mol
Melting Point Not available 92-95 °C Not available Not available
Boiling Point Not available Not available Not available Not available
Expected to have )
Soluble in water,
low water _
- dimethyl
solubility, soluble _
- ) ] formamide and ) .
Solubility in organic ) Not available Not available
) ethanol. Slightly
solvents like
soluble in
DMSO and
methanol.
ethanol.
Expected to be a
solid, potentially White to yellow ) _
Appearance ) ) ) Not available Not available
white to off-white  solid.
crystals.
CAS Number Not found 144-48-9 930800-38-7 7501-79-3

Synthesis and Experimental Protocols

A general and robust method for the synthesis of N-alkyl-2-iodoacetamides involves the
acylation of the corresponding amine with an iodoacetylating agent.

Proposed Synthesis of N-Hexyl-2-iodoacetamide

This protocol is adapted from the synthesis of other N-alkyl-iodoacetamides.[6]

Reaction Scheme:
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Hexylamine lodoacetyl Chloride ——> Et3N, CH2CI2, 0 °C to RT ——> N-Hexyl-2-iodoacetamide Et3N-HCI

Click to download full resolution via product page
Caption: Proposed reaction scheme for the synthesis of N-Hexyl-2-iodoacetamide.

Materials:

Hexylamine

 lodoacetyl chloride or lodoacetic anhydride

o Triethylamine (EtsN) or other non-nucleophilic base

e Anhydrous dichloromethane (CHzClIz) or other suitable aprotic solvent
o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

« Silica gel for column chromatography

» Hexanes and Ethyl Acetate for chromatography

Procedure:

¢ Dissolve hexylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane under
an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to O °C in an ice bath.

o Slowly add a solution of iodoacetyl chloride (1.1 eq) in anhydrous dichloromethane to the
stirred amine solution.

¢ Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).
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e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated agueous
NaHCOs solution and brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure.

» Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to afford pure N-Hexyl-2-iodoacetamide.

Characterization:
The final product should be characterized by:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the structure
and purity.

o Mass Spectrometry (MS): To determine the molecular weight.

« Infrared (IR) Spectroscopy: To identify functional groups.

Biological Activity and Mechanism of Action

The primary biological activity of N-Hexyl-2-iodoacetamide, like other iodoacetamide
derivatives, is its function as an alkylating agent, with a high specificity for cysteine residues in
proteins.[7][8]

Mechanism of Cysteine Alkylation

lodoacetamides are irreversible inhibitors of enzymes that rely on a catalytic cysteine in their
active site. The reaction proceeds via a nucleophilic substitution (Sn2) mechanism where the
nucleophilic thiol group of the cysteine residue attacks the electrophilic carbon atom bearing
the iodine. This forms a stable thioether bond, effectively and irreversibly inactivating the
protein.
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Caption: Mechanism of irreversible cysteine alkylation by N-Hexyl-2-iodoacetamide.

This cysteine-modifying activity makes N-Hexyl-2-iodoacetamide a valuable tool in proteomics

for:

o Preventing Disulfide Bond Formation: By capping free cysteine residues, it ensures that

proteins remain in their reduced state, which is often necessary for enzymatic digestion and

subsequent mass spectrometry analysis.

« Inhibiting Cysteine Proteases and Deubiquitinases (DUBS): It can be used to study the

function of these enzymes by irreversibly blocking their activity.[7]

o Quantitative Proteomics: Isotopically labeled N-alkyl-iodoacetamides can be used for relative

protein quantitation.[6]

Potential Downstream Cellular Effects

The non-specific alkylation of cysteine residues can have broad cellular consequences, as

cysteine is a key amino acid in many proteins involved in critical signaling pathways.
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Caption: Potential downstream cellular effects of protein cysteine alkylation.

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-Hexyl-2-iodoacetamide is not available, the

safety precautions for 2-iodoacetamide should be strictly followed, with the understanding that

the N-hexyl derivative may have different toxicological properties.

Hazard Summary for 2-lodoacetamide:

o Toxicity: Toxic if swallowed.[9][10][11][12]

o Skin and Eye Contact: Causes skin irritation and serious eye irritation/damage.[9][10][11]

May cause an allergic skin reaction.[9][10]
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 Inhalation: May cause respiratory irritation and allergy or asthma symptoms.[9][10]
e Sensitization: May cause skin and respiratory sensitization.[9][10]
Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[9][10]

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[9]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. It is
sensitive to light and moisture.

First Aid Measures (based on 2-lodoacetamide):

 If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[10]

« If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[9]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and get immediate medical attention.[10]

Conclusion

N-Hexyl-2-iodoacetamide is a potentially valuable research tool, particularly in the field of
proteomics, due to its ability to selectively and irreversibly alkylate cysteine residues. While
specific experimental data for this compound is limited, its properties and reactivity can be
reasonably inferred from related N-alkyl-iodoacetamides and the parent compound, 2-
iodoacetamide. Researchers should exercise caution and adhere to strict safety protocols
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when handling this and related compounds. Further studies are warranted to fully characterize
the physicochemical properties and biological activity of N-Hexyl-2-iodoacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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